Cas no 1708268-29-4 (2,4,5,6-Tetrahydro-pyrrolo[3,4-c]pyrazole-3-carboxylic acid methylamide)

• Product Name: 2,4,5,6-Tetrahydro-pyrrolo[3,4-c]pyrazole-3-carboxylic acid methylamide
• CAS No: 1708268-29-4
• MF: C₇H₁₀N₄O
• MW: 166.180500507355
• CID: 5171732
• Update Time: 2025-06-10

2,4,5,6-Tetrahydro-pyrrolo[3,4-c]pyrazole-3-carboxylic acid methylamide Chemical and Physical Properties

Names and Identifiers

• 2,4,5,6-Tetrahydro-pyrrolo[3,4-c]pyrazole-3-carboxylic acid methylamide
• Pyrrolo[3,4-c]pyrazole-3-carboxamide, 2,4,5,6-tetrahydro-N-methyl-

• Inchi： 1S/C7H10N4O/c1-8-7(12)6-4-2-9-3-5(4)10-11-6/h9H,2-3H2,1H3,(H,8,12)(H,10,11)
• InChI Key： HMUBJOQOLHLZCG-UHFFFAOYSA-N
• SMILES： N1C(C(NC)=O)=C2CNCC2=N1

Computed Properties

• Exact Mass: 166.085
• Monoisotopic Mass: 166.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.8A^2

Additional information on 2,4,5,6-Tetrahydro-pyrrolo[3,4-c]pyrazole-3-carboxylic acid methylamide

Comprehensive Overview of 2,4,5,6-Tetrahydro-pyrrolo[3,4-c]pyrazole-3-carboxylic acid methylamide (CAS No. 1708268-29-4)

The compound 2,4,5,6-Tetrahydro-pyrrolo[3,4-c]pyrazole-3-carboxylic acid methylamide (CAS No. 1708268-29-4) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fused pyrrolo[3,4-c]pyrazole core, makes it a valuable scaffold for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in modulating enzyme activity and receptor interactions, particularly in the context of neurological and metabolic disorders.

In recent years, the demand for novel heterocyclic compounds like 2,4,5,6-Tetrahydro-pyrrolo[3,4-c]pyrazole-3-carboxylic acid methylamide has surged, driven by advancements in medicinal chemistry and computational drug design. The compound's carboxylic acid methylamide moiety enhances its bioavailability, a critical factor in modern drug development. This aligns with current trends in the pharmaceutical industry, where improving ADME (Absorption, Distribution, Metabolism, and Excretion) properties is a top priority.

The synthesis of CAS No. 1708268-29-4 typically involves multi-step organic reactions, including cyclization and amidation processes. Its pyrrolopyrazole backbone is structurally similar to several FDA-approved drugs, which has sparked interest in its potential as a lead compound for new therapeutics. Recent studies have explored its role in targeting G-protein-coupled receptors (GPCRs), a hot topic in drug discovery due to their involvement in numerous physiological processes.

From an industrial perspective, 2,4,5,6-Tetrahydro-pyrrolo[3,4-c]pyrazole-3-carboxylic acid methylamide is gaining attention in the field of precision medicine. Its modular structure allows for easy derivatization, making it a versatile building block for combinatorial chemistry libraries. This is particularly relevant given the growing emphasis on personalized therapeutics and the need for diverse molecular scaffolds to address complex diseases.

Environmental and safety considerations are also paramount when working with CAS No. 1708268-29-4. While not classified as hazardous, proper handling protocols should be followed to ensure workplace safety. The compound's stability under various conditions has been a subject of research, with findings suggesting it is suitable for long-term storage under controlled environments, a key factor for pharmaceutical supply chains.

In the context of green chemistry, researchers are investigating more sustainable synthesis routes for 2,4,5,6-Tetrahydro-pyrrolo[3,4-c]pyrazole-3-carboxylic acid methylamide. This includes exploring catalytic methods and biocatalysis approaches to reduce waste and energy consumption. Such innovations align with global initiatives for sustainable pharmaceutical manufacturing, a topic of increasing importance in both academic and industrial settings.

Analytical characterization of CAS No. 1708268-29-4 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for quality control and structural verification, especially when the compound is used as an intermediate in drug synthesis. The growing availability of high-throughput screening technologies has further increased the demand for well-characterized compounds like this one.

The commercial availability of 2,4,5,6-Tetrahydro-pyrrolo[3,4-c]pyrazole-3-carboxylic acid methylamide has expanded in recent years, with several specialty chemical suppliers offering it in various quantities. This reflects the compound's rising importance in drug discovery pipelines and its potential as a valuable research chemical. Pricing and purity specifications vary depending on the intended application, with pharmaceutical-grade material commanding premium prices.

Looking ahead, the scientific community anticipates continued interest in CAS No. 1708268-29-4 and related analogs. The compound's versatility makes it a strong candidate for further exploration in areas such as fragment-based drug discovery and proteolysis targeting chimeras (PROTACs). These cutting-edge approaches represent some of the most exciting developments in contemporary medicinal chemistry.

For researchers considering working with 2,4,5,6-Tetrahydro-pyrrolo[3,4-c]pyrazole-3-carboxylic acid methylamide, it's important to consult the latest literature and patent filings. The compound's intellectual property landscape is evolving rapidly, with several recent applications covering its derivatives and synthetic methods. Staying informed about these developments is crucial for anyone exploring its potential in therapeutic applications or material science.